Cas no 2169218-00-0 (Tert-butyl 4-sulfamoylazepane-1-carboxylate)

Tert-butyl 4-sulfamoylazepane-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. Its structure features a sulfamoyl group and a Boc-protected azepane ring, offering dual reactivity for further functionalization. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the sulfamoyl moiety provides opportunities for derivatization into sulfonamides or other bioactive compounds. This compound is well-suited for the development of novel heterocyclic frameworks, owing to its rigid yet flexible seven-membered ring. Its high purity and consistent performance make it a reliable choice for medicinal chemistry applications, including the synthesis of potential enzyme inhibitors or receptor modulators.
Tert-butyl 4-sulfamoylazepane-1-carboxylate structure
2169218-00-0 structure
Product Name:Tert-butyl 4-sulfamoylazepane-1-carboxylate
CAS No:2169218-00-0
MF:C11H22N2O4S
MW:278.368381977081
CID:5655723
PubChem ID:137403807
Update Time:2025-10-28

Tert-butyl 4-sulfamoylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-sulfamoylazepane-1-carboxylate
    • SCHEMBL20635838
    • 2169218-00-0
    • EN300-27734331
    • Tert-butyl 4-sulfamoylazepane-1-carboxylate
    • Inchi: 1S/C11H22N2O4S/c1-11(2,3)17-10(14)13-7-4-5-9(6-8-13)18(12,15)16/h9H,4-8H2,1-3H3,(H2,12,15,16)
    • InChI Key: LCPFOVMTZNQFFN-UHFFFAOYSA-N
    • SMILES: S(C1CCN(C(=O)OC(C)(C)C)CCC1)(N)(=O)=O

Computed Properties

  • Exact Mass: 278.13002836g/mol
  • Monoisotopic Mass: 278.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 98.1Ų

Tert-butyl 4-sulfamoylazepane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27734331-1g
tert-butyl 4-sulfamoylazepane-1-carboxylate
2169218-00-0
1g
$914.0 2023-09-10
Enamine
EN300-27734331-5g
tert-butyl 4-sulfamoylazepane-1-carboxylate
2169218-00-0
5g
$2650.0 2023-09-10
Enamine
EN300-27734331-10g
tert-butyl 4-sulfamoylazepane-1-carboxylate
2169218-00-0
10g
$3929.0 2023-09-10
Enamine
EN300-27734331-0.05g
tert-butyl 4-sulfamoylazepane-1-carboxylate
2169218-00-0 95.0%
0.05g
$768.0 2025-03-19
Enamine
EN300-27734331-0.1g
tert-butyl 4-sulfamoylazepane-1-carboxylate
2169218-00-0 95.0%
0.1g
$804.0 2025-03-19
Enamine
EN300-27734331-0.25g
tert-butyl 4-sulfamoylazepane-1-carboxylate
2169218-00-0 95.0%
0.25g
$840.0 2025-03-19
Enamine
EN300-27734331-0.5g
tert-butyl 4-sulfamoylazepane-1-carboxylate
2169218-00-0 95.0%
0.5g
$877.0 2025-03-19
Enamine
EN300-27734331-1.0g
tert-butyl 4-sulfamoylazepane-1-carboxylate
2169218-00-0 95.0%
1.0g
$914.0 2025-03-19
Enamine
EN300-27734331-2.5g
tert-butyl 4-sulfamoylazepane-1-carboxylate
2169218-00-0 95.0%
2.5g
$1791.0 2025-03-19
Enamine
EN300-27734331-5.0g
tert-butyl 4-sulfamoylazepane-1-carboxylate
2169218-00-0 95.0%
5.0g
$2650.0 2025-03-19

Additional information on Tert-butyl 4-sulfamoylazepane-1-carboxylate

Tert-butyl 4-sulfamoylazepane-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 4-sulfamoylazepane-1-carboxylate, identified by the CAS number 2169218-00-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a tert-butyl group attached to a 4-sulfamoylazepane ring, which is further substituted with a carboxylate functional group. This combination of functional groups imparts versatile chemical properties, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the importance of azepane derivatives, such as Tert-butyl 4-sulfamoylazepane-1-carboxylate, in the design of bioactive molecules. The azepane ring, a seven-membered cyclic amine, provides a rigid structure that can be exploited for enhancing drug-like properties such as bioavailability and stability. The sulfamoyl group attached to the azepane ring introduces additional functionality, potentially enabling interactions with biological targets such as enzymes or receptors. This makes the compound an attractive candidate for exploring new therapeutic agents.

The synthesis of Tert-butyl 4-sulfamoylazepane-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these synthetic pathways to achieve high yields and purity, ensuring the compound's reliability for further studies. The tert-butyl group serves as a protecting group for the carboxylic acid moiety during synthesis, which can later be removed to yield the corresponding acid if desired.

In terms of physical properties, Tert-butyl 4-sulfamoylazepane-1-carboxylate exhibits a melting point that is consistent with similar compounds in its class. Its solubility in various solvents has been studied, revealing moderate solubility in polar solvents and limited solubility in non-polar solvents. These properties are crucial for determining its suitability in different experimental setups, such as chromatographic separations or formulation development.

The biological activity of Tert-butyl 4-sulfamoylazepane-1-carboxylate has been explored in recent studies, particularly in the context of enzyme inhibition and receptor binding assays. Early findings suggest that the compound may exhibit selective activity against certain molecular targets, making it a promising lead compound for drug discovery efforts. Further research is underway to elucidate its mechanism of action and to assess its potential as a therapeutic agent.

In addition to its direct applications in drug development, Tert-butyl 4-sulfamoylazepane-1-carboxylate serves as an important intermediate in the synthesis of more complex molecules. Its modular structure allows for easy modification of substituents, enabling researchers to explore a wide range of chemical space. This versatility has made it a valuable tool in medicinal chemistry programs aimed at discovering novel bioactive compounds.

The environmental impact and safety profile of Tert-butyl 4-sulfamoylazepane-1-carboxylate have also been considered in recent assessments. Studies indicate that the compound is not classified as hazardous under standard conditions, but proper handling procedures are recommended due to its chemical reactivity. These findings align with regulatory guidelines and ensure that the compound can be safely used in research and industrial settings.

In conclusion, Tert-butyl 4-sulfamoylazepane-1-carboxylate is a multifaceted compound with significant potential in organic chemistry and pharmaceutical research. Its unique structure, coupled with favorable physical and biological properties, positions it as a valuable asset for advancing drug discovery efforts. As research continues to uncover new applications and insights into this compound's behavior, its role in scientific innovation is expected to grow further.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.